
Tiprenolol: A Technical Overview for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tiprenolol

Cat. No.: B1202185 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Tiprenolol, a beta-adrenergic receptor

antagonist. The information is intended for researchers, scientists, and professionals in drug

development, offering key data on its chemical properties, mechanism of action, and analytical

methodologies.

Core Chemical and Physical Properties
Tiprenolol is chemically described as 1-(2-Methylsulfanylphenoxy)-3-(propan-2-

ylamino)propan-2-ol.[1] Its fundamental properties are summarized in the table below.
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Property Value Source

Chemical Formula C13H21NO2S [1][2]

Molar Mass 255.38 g/mol [1][2]

CAS Number 26481-51-6

XLogP3 2.2

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor

Count
4

Rotatable Bond Count 7

Topological Polar Surface Area 66.8 Å²

Complexity 202

Mechanism of Action: Beta-Adrenergic Blockade
Tiprenolol functions as a beta-adrenergic receptor antagonist. It competitively inhibits the

binding of endogenous catecholamines, such as epinephrine and norepinephrine, to beta-

adrenergic receptors. This blockade is particularly significant in the cardiovascular system.

The downstream effects of this receptor blockade are a reduction in heart rate, blood pressure,

and cardiac contractility. By mitigating the effects of catecholamines, Tiprenolol decreases

myocardial oxygen demand.

The signaling pathway initiated by beta-adrenergic receptor activation, and consequently

inhibited by Tiprenolol, is illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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